Cas no 1824471-48-8 (Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate)

• Product Name: Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate
• CAS No: 1824471-48-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6303496
• PubChem ID: 165638282
• Update Time: 2025-05-25

Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1824471-48-8
• methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate
• EN300-1981204
• Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate

• Inchi： 1S/C10H13ClN2O2/c1-15-10(14)3-2-8(12)9-6-7(11)4-5-13-9/h4-6,8H,2-3,12H2,1H3
• InChI Key： BXDHYPQAEAOTIN-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate

Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate (CAS No. 1824471-48-8): A Comprehensive Overview

Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate (CAS No. 1824471-48-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its ester and amino functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of a 4-chloropyridin-2-yl substituent enhances its reactivity and potential applications in drug development.

The molecular structure of Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate consists of a butanoic acid backbone modified with an ester group at the terminal carbon and an amino group at the fourth carbon. The integration of the 4-chloropyridin-2-yl moiety at the second carbon of the pyridine ring introduces a chlorinated aromatic system, which is known to influence the electronic properties and binding interactions of the molecule. This structural feature makes it particularly valuable in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing pyridine derivatives. The< strong>4-chloropyridin-2-yl group, in particular, has been extensively studied for its role in modulating various biological pathways. Research has demonstrated that this moiety can enhance the solubility and metabolic stability of drug candidates, making it an attractive feature for medicinal chemists aiming to develop next-generation therapeutics.

Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate has been utilized as a key intermediate in the synthesis of several novel compounds with potential therapeutic applications. For instance, studies have shown its utility in the preparation of kinase inhibitors, which are critical targets in oncology research. The compound's ability to serve as a scaffold for further derivatization allows researchers to fine-tune its pharmacological properties, leading to the development of more effective and targeted therapies.

The synthesis of Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ester group is typically achieved through esterification reactions, while the incorporation of the amino group often involves nucleophilic substitution or reduction techniques. The< strong>4-chloropyridin-2-yl substituent is typically introduced via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are well-established methods for constructing biaryl structures.

The compound's reactivity also makes it a valuable tool in chemical biology studies. Researchers have leveraged Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate to develop probes for investigating protein-protein interactions and enzyme mechanisms. By designing derivatives with specific functional groups, scientists can gain insights into complex biological processes and identify new targets for therapeutic intervention.

The pharmacokinetic properties of Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate have been thoroughly evaluated in preclinical studies. These studies have highlighted its favorable metabolic stability and moderate solubility, which are crucial factors for determining its suitability as a drug candidate. Additionally, preliminary toxicology assessments have shown that the compound exhibits low toxicity at relevant doses, suggesting its potential for safe clinical translation.

In conclusion, Methyl 4-amino-4-(4-chloropyridin-2-yl)butanoate (CAS No. 1824471-48-8) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the discovery and development of innovative treatments for various diseases.